Cas no 1217476-28-2 ((S)-1-(2,3-Difluorophenyl)propan-1-amine hydrochloride)

• Product Name: (S)-1-(2,3-Difluorophenyl)propan-1-amine hydrochloride
• CAS No: 1217476-28-2
• MF: C₉H₁₂ClF₂N
• MW: 207.6480884552
• CID: 1030297
• PubChem ID: 53484671
• Update Time: 2024-11-07

(S)-1-(2,3-Difluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,3-Difluorophenyl)propan-1-amine hydrochloride
• (1S)-1-(2,3-difluorophenyl)propan-1-amine,hydrochloride
• (S)-1-(2,3-difluorophenyl)propan-1-amine HCl
• DTXSID80704130
• AKOS015922779
• (S)-1-(2,3-Difluorophenyl)propan-1-aminehydrochloride
• Y12448
• 1391448-50-2
• 1217476-28-2
• (1S)-1-(2,3-Difluorophenyl)propan-1-amine--hydrogen chloride (1/1)
• (1S)-1-(2,3-difluorophenyl)propan-1-amine hydrochloride
• (1S)-1-(2,3-difluorophenyl)propan-1-amine;hydrochloride

• Inchi： 1S/C9H11F2N.ClH/c1-2-8(12)6-4-3-5-7(10)9(6)11;/h3-5,8H,2,12H2,1H3;1H/t8-;/m0./s1
• InChI Key： KHKSGOFCWCJZQJ-QRPNPIFTSA-N
• SMILES： Cl.FC1C(=CC=CC=1[C@H](CC)N)F

Computed Properties

• Exact Mass: 207.0626334g/mol
• Monoisotopic Mass: 207.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines